Cas no 2091762-81-9 (5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-)

5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-, is a specialized heterocyclic compound featuring a pyrimidine core substituted with a carboxylic acid group, a chloro moiety at the 4-position, and a cyclopropylmethyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (cyclopropylmethyl) groups enhances its versatility in cross-coupling reactions and further functionalization. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is particularly useful in the development of bioactive molecules, owing to its potential to modulate physicochemical and pharmacokinetic properties in drug discovery.

5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- structure

2091762-81-9 structure

Product Name:5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-

CAS No:2091762-81-9

MF:C₉H₉ClN₂O₂

MW:212.632961034775

CID:5267201

Update Time:2025-06-14

5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-
- Inchi： 1S/C9H9ClN2O2/c10-8-6(9(13)14)4-11-7(12-8)3-5-1-2-5/h4-5H,1-3H2,(H,13,14)
- InChI Key： FSOXBSSFBOQBTR-UHFFFAOYSA-N
- SMILES： C1(CC2CC2)=NC=C(C(O)=O)C(Cl)=N1

5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-363160-1.0g	4-chloro-2-(cyclopropylmethyl)pyrimidine-5-carboxylic acid	2091762-81-9		1.0g	$0.0	2023-03-07

5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)-

Recent Advances in the Study of 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- (CAS: 2091762-81-9)

In recent years, the compound 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- (CAS: 2091762-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine backbone and cyclopropylmethyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- exhibits high selectivity for targeting protein kinases implicated in tumor growth. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and its target, providing a structural basis for further drug design.

Another significant advancement is the development of more efficient synthetic routes for this compound. Traditional methods often involved multi-step processes with low yields, but a recent publication in Organic Letters (2024) described a novel one-pot synthesis approach that significantly improves yield and reduces production costs. This breakthrough is expected to facilitate larger-scale production for further clinical testing.

Preclinical studies have also highlighted the compound's potential in treating autoimmune diseases. Research conducted at leading academic institutions has shown that 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- can modulate immune responses by selectively inhibiting key signaling molecules. These findings were presented at the 2024 International Conference on Chemical Biology and have sparked interest in pursuing clinical trials for conditions such as rheumatoid arthritis and lupus.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of the compound. Recent pharmacokinetic studies indicate that while the molecule exhibits strong target binding, its bioavailability and metabolic stability need further improvement. Several research groups are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-chloro-2-(cyclopropylmethyl)- (CAS: 2091762-81-9) represents a compelling candidate for further drug development across multiple therapeutic areas. The latest research has provided valuable insights into its molecular interactions, synthetic accessibility, and biological activity, paving the way for future translational studies. Continued investigation into its mechanism and optimization of its drug-like properties will be crucial for realizing its full therapeutic potential.